Cas no 1361853-71-5 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate)
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
- Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
-
- Inchi: 1S/C10H10BrF2NO2/c1-5-7(4-11)6(10(15)16-2)3-8(14-5)9(12)13/h3,9H,4H2,1-2H3
- InChI Key: CJWQUHXXLYGHMC-UHFFFAOYSA-N
- SMILES: BrCC1C(C)=NC(C(F)F)=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005129-500mg |
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate |
1361853-71-5 | 97% | 500mg |
$989.80 | 2022-04-02 | |
| Alichem | A020005129-1g |
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate |
1361853-71-5 | 97% | 1g |
$1,596.00 | 2022-04-02 |
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1361853-71-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate, identified by its CAS number 1361853-71-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core and functional groups, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents makes it a particularly valuable building block for medicinal chemists seeking to develop novel therapeutic agents.
The bromomethyl group attached to the third carbon of the pyridine ring provides a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This feature is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. Additionally, the difluoromethyl group, located at the sixth carbon position, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These attributes make Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate a cornerstone in the development of next-generation pharmaceuticals.
In recent years, there has been a surge in research focused on the discovery and optimization of small molecule inhibitors targeting various biological pathways. The compound’s structural features align well with several pharmacophores that are critical for drug design. For instance, the pyridine scaffold is a common motif in kinase inhibitors, while the bromomethyl and difluoromethyl groups offer opportunities for fine-tuning pharmacokinetic properties. This has led to its incorporation in numerous research projects aimed at developing treatments for diseases such as cancer, inflammation, and infectious disorders.
The utility of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate extends beyond academic research; it has also found applications in industrial settings where high-throughput screening and library synthesis are employed. The compound’s reactivity allows for rapid diversification of molecular structures, facilitating the identification of lead compounds with desirable pharmacological profiles. Pharmaceutical companies often leverage such intermediates to accelerate their drug discovery pipelines, reducing both time-to-market and development costs.
The synthesis of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions to introduce the bromomethyl group, followed by protection-deprotection strategies to control reactivity. The incorporation of the difluoromethyl group often requires specialized methodologies, such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. These synthetic routes underscore the compound’s complexity and its importance as a tool for advancing chemical innovation.
The impact of this compound on drug discovery is further exemplified by its role in generating novel analogs with enhanced biological activity. Researchers have demonstrated that modifications around the pyridine ring can lead to significant improvements in target binding affinity and selectivity. For example, derivatives featuring additional fluorinated substituents have shown promise in preclinical studies as inhibitors of protein-protein interactions relevant to neurodegenerative diseases. Such findings reinforce the compound’s position as a linchpin in medicinal chemistry endeavors.
The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can confer advantages over non-fluorinated analogs. The electron-withdrawing nature of fluorine atoms can modulate lipophilicity and metabolic stability, while their presence can also influence conformational preferences and electronic distributions within a molecule. These effects are particularly relevant when designing drugs that must navigate complex biological systems. Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate exemplifies how strategic fluorination can be leveraged to optimize drug-like characteristics.
In conclusion, Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1361853-71-5) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable intermediate for constructing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.
1361853-71-5 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)